Cas no 133639-11-9 (1-[(3-Phenoxybenzoyl)oxy]pyrrolidine-2,5-dione)

1-[(3-Phenoxybenzoyl)oxy]pyrrolidine-2,5-dione structure
133639-11-9 structure
Product Name:1-[(3-Phenoxybenzoyl)oxy]pyrrolidine-2,5-dione
CAS No:133639-11-9
MF:C17H13NO5
MW:311.288824796677
CID:2770812
PubChem ID:20310814
Update Time:2025-04-21

1-[(3-Phenoxybenzoyl)oxy]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 133639-11-9
    • SCHEMBL8530920
    • DTXSID50604971
    • 1-[(3-Phenoxybenzoyl)oxy]pyrrolidine-2,5-dione
    • Inchi: 1S/C17H13NO5/c19-15-9-10-16(20)18(15)23-17(21)12-5-4-8-14(11-12)22-13-6-2-1-3-7-13/h1-8,11H,9-10H2
    • InChI Key: XUWURLYNSLLWJB-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C=1)OC1C=CC=CC=1)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 311.07937252Da
  • Monoisotopic Mass: 311.07937252Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 72.9Ų
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